Cas no 1193-62-0 (Methyl 1H-pyrrole-2-carboxylate)

• Product Name: Methyl 1H-pyrrole-2-carboxylate
• CAS No: 1193-62-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD00817048
• CID: 151016
• PubChem ID: 136930
• Update Time: 2024-11-03

Methyl 1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid,methyl ester
• METHYL 2-PYRROLECARBOXYLATE
• RARECHEM AL BF 0174
• Methyl 1H-pyrrol-2-carboxylate
• Pyrrole-2-carboxylic Acid Methyl Ester
• 2 - pyrrole Methyl forMate
• Methyl Pyrrole-2-carboxylate
• methyl 2-pyrrole carboxylate
• methyl-2-pyrrolecarboxylate
• SCHEMBL520445
• SY001201
• 2-(formic acid methyleester)pyrrole
• 8R-0284
• BB 0267781
• methyl 1h-pyrrolecarboxylate
• NSC 48131
• 1H-pyrrole-2-carboxylic acid methyl ester
• AKOS005071362
• CS-W013518
• FT-0633453
• InChI=1/C6H7NO2/c1-9-6(8)5-3-2-4-7-5/h2-4,7H,1H
• NSC-48131
• methyl 1H-pyrrole-2-carboxlate
• J-012038
• methyl pyrrole-2 carboxylate
• 1H-pyrrole-2-carboxylic acid, methyl ester
• AC-7541
• Methyl1H-pyrrole-2-carboxylate
• NS00114055
• Z98449444
• Q27257004
• EN300-98138
• Methyl 2-pyrrolecarboxylate, 97%
• HY-W012802
• SB63951
• NSC48131
• 1193-62-0
• Methyl 1 H-pyrrole-2-carboxylate
• AM20080137
• methyl 1H-pyrrole -2-caboxylate
• methyl pyrrole -2-carboxylate
• MFCD00817048
• M2160
• CHEBI:194949
• methyl-2-pyrrole carboxylate
• methylpyrrole-2-carboxylate
• 3BEG2CK3LU
• W-205044
• UNII-3BEG2CK3LU
• DTXSID50152407
• Methyl 1H-pyrrole-2-carboxylate #
• BCP29215
• CL2801
• Methyl 1H-pyrrole-2-carboxylic acid
• Pyrrole-2-carboxylic acid, methyl ester; 2-Methoxycarbonylpyrrole; Methyl 2-pyrrylcarboxylate; Methyl pyrrole-2-carboxylate; NSC 48131; a-Carbomethoxypyrrole
• STK785168
• DTXCID5074898
• DB-041468
• ALBB-017977

• MDL： MFCD00817048
• Inchi： InChI=1S/C6H7NO2/c1-9-6(8)5-3-2-4-7-5/h2-4,7H,1H3
• InChI Key： VONGYFFEWFJHNP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)OC

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.184
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 230.3°Cat760mmHg
• Flash Point: 93.1℃
• Refractive Index: 1.526
• Water Partition Coefficient: Soluble in water.
• PSA: 42.09000
• LogP: 0.80130
• Solubility: Not determined

Methyl 1H-pyrrole-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26-36/37
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds